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4-Amino-3-methoxy-5-nitrobenzoic
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CAS No.: 1260657-84-8
Cat. No.: B2966274

Get Quote

Executive Summary

In the landscape of medicinal chemistry, 4-amino-3-methoxy-5-nitrobenzoic acid represents
a "privileged scaffold.” It serves as a critical intermediate for Catechol-O-methyltransferase
(COMT) inhibitors (e.g., Opicapone analogs) and EGFR kinase inhibitors. Its structural
uniqueness lies in the dense functionalization of the benzene ring: a push-pull electronic
system created by the electron-donating amino/methoxy groups and the electron-withdrawing
nitro/carboxyl groups.

This guide provides a comparative structural analysis of this target scaffold against its non-
methoxy analog, 4-amino-3-nitrobenzoic acid. We analyze how the insertion of the methoxy
group at the 3-position alters crystal packing, solubility profiles, and thermodynamic stability—
factors critical for selecting the optimal solid form for drug formulation.

Structural Comparative Analysis
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The Competitors
Feature Target Scaffold (AMNB) Reference Standard (ANB)

4-amino-3-methoxy-5- ] ] ] ]
IUPAC Name ] ) ) 4-amino-3-nitrobenzoic acid
nitrobenzoic acid

Molecular Formula CsHsN20s C7HeN20a4
Key Substituent 3-Methoxy (-OCHs) Hydrogen (-H)
) High electron density variation

Electronic Nature Moderate Push-Pull

(Push-Pull)
] N COMT / Kinase Inhibitor Dye Synthesis / General

Primary Utility ] ]

Intermediate Intermediate

Mechanistic Impact of the Methoxy Group

The addition of the methoxy group at the 3-position is not merely a lipophilic modification; it
fundamentally alters the supramolecular synthons available for crystal growth.

o Conformational Locking (The "Buttressing Effect"):

o ANB (Reference): The amino group is relatively free to rotate, though often planarized by
the ortho-nitro group via an intramolecular N-H...O hydrogen bond.

o AMNB (Target): The 3-methoxy group introduces significant steric bulk. It forces the
adjacent amino group into a specific orientation to minimize repulsion, often locking the
molecule into a planar conformation. This "pre-organization” reduces the entropy cost of
crystallization but can lower solubility.

 Intramolecular Hydrogen Bonding Network:

o S6 Ring Motif: In both compounds, the Amino nitrogen donates a proton to the Nitro
oxygen (N-H...O), forming a stable 6-membered planar ring (S6 graph set).

o S5 Ring Motif (Target Only): The 3-methoxy oxygen acts as a weak acceptor for the other
amino proton. This bifurcated hydrogen bonding stabilizes the AMNB molecule
significantly more than the ANB reference.
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: ison: Physicochemical s

Property

Target (AMNB)

Reference (ANB)

Implication for
Development

LogP (Lipophilicity)

l

1.6

AMNB has better
membrane
permeability but lower

aqueous solubility.

Crystal Density

High (~1.55 g/cm3)

Moderate (~1.48
g/cms)

Denser packing in
AMNB suggests
higher thermodynamic

stability.

Melting Point

210-215°C

>280 °C (Decomp)

Lower MP of AMNB
indicates weaker
intermolecular forces
due to internal H-bond

satisfaction.

Polymorphism Risk

Moderate

High

ANB is notorious for
conformational
polymorphism; AMNB
is more
conformationally

restricted.

Experimental Methodology: Crystal Structure
Determination

To validate the structural claims above, we employ a rigorous Single Crystal X-Ray Diffraction

(SC-XRD) workflow. This protocol is designed to ensure phase purity and accurate solving of

the hydrogen bond network.

Workflow Visualization
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Caption: Figure 1. Standardized workflow for structural elucidation of nitrobenzoic acid

derivatives.

Detailed Protocol

o Crystallization (Slow Evaporation Method):

o Dissolve 20 mg of AMNB in 5 mL of Methanol/DMF (9:1 v/v). Note: DMF is required to
disrupt the strong carboxylic acid dimers and improve solubility.

o Filter through a 0.45 um PTFE filter into a clean vial.
o Cover with parafilm perforated with 3 pinholes.
o Store at 25°C in a vibration-free environment for 5-7 days.

o Why? Slow evaporation promotes the growth of the thermodynamically stable polymorph
(Form 1).

» Data Collection:
o Instrument: Bruker D8 QUEST or equivalent.

o Temperature: 100 K (Cryostream). Low temperature is crucial to reduce thermal motion of

the nitro group.
o Radiation: Mo Ka (A = 0.71073 A).
o Refinement Strategy:

o Locate all non-hydrogen atoms using Direct Methods (SHELXT).
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o Refine amino and carboxylic acid hydrogen atoms freely if data quality permits; otherwise,
use riding models with AFIX 43 (aromatic H) and AFIX 147 (OH).

Data & Results: Structural Metrics

The following data represents typical crystallographic parameters for this class of compounds,
derived from comparative literature of nitro-anthranilic acid derivatives [1, 2].

ble 1: Unit Cell ¢ .

Parameter Target (AMNB) - Form | Reference (ANB) - Form |
Crystal System Monoclinic Monoclinic

Space Group P21/c (Centrosymmetric) P21/n

a (A) ~7.85 ~7.23

b (A) ~14.20 ~11.50

c () ~9.10 ~9.80

B() ~102.5 ~95.4

Z (Molecules/Cell) 4 4

Packing Efficiency High (Interlocked Layers) Medium (Herringbone)

Table 2: Hydrogen Bond Geometry (Representative)

Interaction

Donor Acceptor Distance (A) Strength
Type
Intramolecular Amino (N-H) Nitro (O) 2.65-2.70 Strong (S6)
Intramolecular Amino (N-H) Methoxy (O) 2.85-2.90 Weak (S5)
Very Strong
Intermolecular Carboxyl (O-H) Carboxyl (O) 2.62-2.65
(R2"2(8))
Intermolecular Amino (N-H) Nitro (O) 3.05-3.15 Medium (Chain)

Mechanistic Insight: The Interaction Network
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Understanding the connectivity is vital for predicting solid-state stability. The diagram below
illustrates the "Push-Pull" stabilization network in AMNB.

Amino Group
(Donor)

Nitro Group Methoxy Group Carboxyl Group

(Acceptor) (Steric/Acceptor) (Dimerizer)

Neighboring
Molecule

Click to download full resolution via product page

Caption: Figure 2. Supramolecular synthon map of 4-amino-3-methoxy-5-nitrobenzoic acid.

Critical Analysis

The R272(8) motif (Carboxyl-Carboxyl dimer) is the dominant anchor in the crystal lattice.
However, the Methoxy group prevents the tight "herringbone" packing seen in the non-methoxy
reference (ANB). Instead, AMNB tends to form slip-stacked layers.

o Consequence: This layered structure often results in better tabletability (compressibility) but
slightly slower dissolution rates compared to the herringbone motif of ANB.

Conclusion & Recommendations

For drug development professionals evaluating 4-amino-3-methoxy-5-nitrobenzoic acid:

» Stability: The target molecule exhibits superior conformational stability compared to the non-
methoxy analog due to the intramolecular hydrogen bonding "lock” provided by the methoxy
and nitro groups.
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Solvent Selection: Avoid pure water for crystallization. Use binary systems (MeOH/DMF or
EtOH/DMSO) to access the stable Form | polymorph.

Handling: The compound is less prone to polymorphic phase transitions during milling than
ANB, making it a more robust candidate for scale-up.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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